Cas no 116196-99-7 (2H-Thiopyranium,4-dibenzo[b,e]thiepin-11(6H)-ylidenetetrahydro-1-methyl-, iodide (9CI))

2H-Thiopyranium,4-dibenzo[b,e]thiepin-11(6H)-ylidenetetrahydro-1-methyl-, iodide (9CI) structure
116196-99-7 structure
Product Name:2H-Thiopyranium,4-dibenzo[b,e]thiepin-11(6H)-ylidenetetrahydro-1-methyl-, iodide (9CI)
CAS No:116196-99-7
MF:C20H21IS2
MW:452.41521525383
CID:151716
PubChem ID:3087755
Update Time:2025-04-19

2H-Thiopyranium,4-dibenzo[b,e]thiepin-11(6H)-ylidenetetrahydro-1-methyl-, iodide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyranium,4-dibenzo[b,e]thiepin-11(6H)-ylidenetetrahydro-1-methyl-, iodide (9CI)
    • 11-(1-methylthian-1-ium-4-ylidene)-6H-benzo[c][1]benzothiepine,iodide
    • Tetrahydro-4-(6,11-dihydrodibenzo(b,e)thiepin-11-ylidene)-1-methyl-2H-thiopyranium iodide
    • 4-(6,11-Dihydrodibenzo(b,e)thiepin-11-ylidene)-1-methyltetrahydrothiopyranium iodide
    • 116196-99-7
    • AKOS005066373
    • 2H-Thiopyranium, tetrahydro-4-(6,11-dihydrodibenzo(b,e)thiepin-11-ylidene)-1-methyl-, iodide
    • 2H-Thiopyranium, 4-(dibenzo(b,e)thiepin-11(6H)-ylidene)-tetrahydro-1-methyl-, iodide
    • Inchi: 1S/C20H21S2.HI/c1-22-12-10-15(11-13-22)20-17-7-3-2-6-16(17)14-21-19-9-5-4-8-18(19)20;/h2-9H,10-14H2,1H3;1H/q+1;/p-1/b20-15-;
    • InChI Key: KWUUXWRSTZNCIU-CRDKNBMZSA-M
    • SMILES: [I-].[S+]1(C)CC/C(=C2\C3C=CC=CC=3SCC3C=CC=CC\2=3)/CC1

Computed Properties

  • Exact Mass: 430.8482
  • Monoisotopic Mass: 452.01294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 417
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 0
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